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Compound of Interest

Compound Name: 2-Azido-2'-nitroacetophenone
Cat. No.: B8553386
Get Quote
\ J

CAS: (Not widely listed, derivative of 577-59-3) | IUPAC: 2-azido-1-(2-nitrophenyl)ethanone
Classification: High-Energy Organic Azide / Energetic Precursor

Executive Safety Assessment

2-Azido-2'-nitroacetophenone is a thermally unstable, shock-sensitive intermediate typically
used in the synthesis of nitrogen heterocycles (e.g., indoles, cinnolines). Its safety profile is
dominated by the interaction between the energetic azide group (

) and the electron-withdrawing nitro group (

), which increases the compound's sensitivity and potential for explosive decompaosition.

The "Elephant in the Room": Explosivity Metrics

Researchers must assume this compound is explosive until proven otherwise. We validate this
via two established empirical rules:

+ C/N Ratio Rule: For an organic azide to be considered "safe" for isolation, the ratio of Carbon
atoms to Nitrogen atoms must generally satisfy:
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o

Analysis:

Ratio:

o

[¢]

Verdict:< 3.0 (UNSTABLE). This compound falls into the "High Instability" category. It
possesses sufficient energy to sustain a propagating decomposition reaction. Do not
isolate in quantities > 1g unless absolutely necessary.

e The "Rule of Six": Six carbons are required to stabilize each energetic functional group.
o Analysis: 8 Carbons for 2 energetic groups (Azide + Nitro).
o Ratio: 4 Carbons/Group.

o Verdict:Violates the Rule of Six. Significant risk of detonation upon friction or rapid heating.

Physicochemical Hazard Profile

Parameter Data / Heuristic Implications for Handling

o NEVER DISTILL. Reaction
Decomp. Onset Anticipated <

Thermal Stability 90°C temperatures must be kept <
40°C.
o ] ] ] Use Teflon/plastic tools only.
Impact Sensitivity High (Nitro-azide synergy)
NO METAL SPATULAS.
High (Photolytic Photolysis generates reactive
Light Sensitivity nitrenes. Store in amber
loss) glass/foil.

Acids, Metals, Halogenated Contact with acid forms

Chemical Incompatibility

Solvents (toxic/explosive gas).

Mechanism of Decomposition
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Upon thermal or photolytic activation, 2-Azido-2'-nitroacetophenone undergoes nitrogen
extrusion (

), generating a highly reactive singlet nitrene. This intermediate can cyclize exothermically to
form N-hydroxyindole or benzofuroxan derivatives. If this heat is not dissipated (e.g., in a
concentrated solid), a thermal runaway (explosion) occurs.

Safe Synthesis & Handling Protocols

A. The "Golden Rule" of Solvents

CRITICAL WARNING: When synthesizing this compound from 2-bromo-2'-nitroacetophenone
and Sodium Azide (

), NEVER use Dichloromethane (DCM) or Chloroform.

e Reasoning: Sodium azide reacts with di- and tri-halomethanes to form Diazidomethane and
Triazidomethane. These are extremely unstable liquids that can detonate without warning,
often destroying rotary evaporators.

o Correct Solvents: Acetone/Water (3:1), DMSO, or Acetonitrile.

B. Synthesis Workflow (In-Situ vs. Isolation)

The safest protocol is to generate the azide in situ and react it immediately, avoiding isolation of
the solid.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8553386/docs?utm_src=pdf-body#technical-safety-guide-2-azido-2-nitroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8553386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: 2-Bromo-2'-nitroacetophenone

Add NaN3 (Sodium Azide)

Solvent Selection Check

Polar Aprotic \Halogenated

Acetone/Water or DMSO DCM / CHCI3

Reaction (Keep T < 25°C)

Need to Isolate?

0 Yes

PATH A (Recommended): PATH B (High Risk):

Extraction & Workup

Add next reagent directly
(e.g., Alkyne for Click Chem)

1. No Metal Spatulas
2. Blast Shield Active
3. Do NOT concentrate to dryness

Store: -20°C, Dark, Plastic Container

Click to download full resolution via product page
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Figure 1: Decision tree for the safe synthesis of 2-Azido-2'-nitroacetophenone, highlighting
the critical solvent restriction.

C. Isolation Protocol (If Strictly Necessary)

If you must isolate the solid for characterization:

Scale Limit: Do not exceed 1.0 mmol (~200 mg) in a single batch.

Extraction: Use Ethyl Acetate or Diethyl Ether. Wash with water to remove unreacted

1]

Drying: Use

. Do not use heat.

Evaporation:
o Use a rotary evaporator with a protective screen.
o Bath temperature: < 25°C.

o Vacuum: Do not dry to a "bone dry" powder. Leave it slightly solvated (oil/solid mix) to
desensitize it.

e Tools: Use conductive plastic or wooden spatulas. Friction from metal can trigger detonation.
Storage & Stability

o Temperature: Store at -20°C or lower. Thermal decomposition is cumulative.

e Light: Amber vials or aluminum foil wrapping is mandatory.

o Container: Polypropylene or Polyethylene vials. Avoid ground glass joints (friction hazard).

o Shelf Life: Discard after 3 months. Old samples may accumulate sensitive decomposition
products.
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Emergency Response & Decontamination
Spill Cleanup (Solid or Solution)

Do not simply wipe up azide spills; you must chemically deactivate them.

» Evacuate the immediate area.

e PPE: Face shield, double nitrile gloves, blast shield.

o Deactivation Solution: 10% Ceric Ammonium Nitrate (CAN) or a 20% Sodium Nitrite (

) solution acidified with dilute
(releases
, use fume hood).

o Mechanism:[2][3] Oxidizes/Reduces the azide to benign nitrogen gas (

e Soak: Cover the spill with a paper towel soaked in the deactivation solution. Let sit for 30
minutes.

Accidental Exposure

 Inhalation: Move to fresh air. Azides act like cyanides (cytochrome c oxidase inhibitors).
Seek immediate medical attention.

o Skin: Wash with copious soap and water.[1] Do not use acidic washes (forms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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